Cas no 128145-39-1 (2-{(propan-2-yl)aminomethyl}aniline)

• Product Name: 2-{(propan-2-yl)aminomethyl}aniline
• CAS No: 128145-39-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD14597925
• CID: 2769490
• PubChem ID: 14493963
• Update Time: 2025-09-28

2-{(propan-2-yl)aminomethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-{(propan-2-yl)aminomethyl}aniline
• 2-{[(Propan-2-yl)amino]methyl}aniline
• DTXSID50560962
• 2-amino-N-(1-methylethyl)-benzylamine
• G51562
• 2-([(PROPAN-2-YL)AMINO]METHYL)ANILINE
• SB75966
• EN300-250030
• AKOS010461801
• Benzenemethanamine, 2-amino-N-(1-methylethyl)-
• LMZQLDWKPXNCJR-UHFFFAOYSA-N
• DFA14539
• 128145-39-1
• SCHEMBL8315749
• 2-((Isopropylamino)methyl)aniline

• MDL： MFCD14597925
• Inchi： 1S/C10H16N2/c1-8(2)12-7-9-5-3-4-6-10(9)11/h3-6,8,12H,7,11H2,1-2H3
• InChI Key： LMZQLDWKPXNCJR-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1N)C(C)C

Computed Properties

• Exact Mass: 164.131348519Da
• Monoisotopic Mass: 164.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(propan-2-yl)aminomethyl}aniline

2-{(Propan-2-yl)aminomethyl}aniline (CAS No. 128145-39-1): Properties, Applications, and Market Insights

2-{(Propan-2-yl)aminomethyl}aniline (CAS No. 128145-39-1) is a specialized organic compound with a unique molecular structure that combines an aromatic amine with an isopropylaminomethyl group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, dye synthesis, and material science. As researchers and industries seek more efficient chemical building blocks, 2-{(propan-2-yl)aminomethyl}aniline derivatives have emerged as valuable candidates for various synthetic pathways.

The chemical structure of 2-{(propan-2-yl)aminomethyl}aniline features an aniline core substituted with a (propan-2-yl)aminomethyl group at the ortho position. This configuration imparts distinct electronic properties and reactivity patterns that differ from simpler aniline derivatives. Recent studies in computational chemistry have highlighted how the steric and electronic effects of the isopropyl group influence the compound's behavior in various reactions, making it particularly interesting for asymmetric synthesis applications.

In the pharmaceutical sector, 2-{(propan-2-yl)aminomethyl}aniline serves as a crucial intermediate for developing targeted drug molecules. Its structural features make it valuable for creating compounds with potential CNS activity, as the aminomethyl group can enhance blood-brain barrier penetration. Current research trends focus on utilizing this building block for neuroprotective agents and receptor modulators, aligning with the growing demand for neurological disorder treatments.

The compound's applications extend to advanced material science, where it functions as a monomer for synthesizing specialized polymeric materials. The presence of both aromatic and aliphatic amino groups allows for diverse polymerization strategies, creating materials with tunable thermal stability and mechanical properties. This has become particularly relevant in developing high-performance coatings and electronic materials for next-generation devices.

From a synthetic chemistry perspective, 2-{(propan-2-yl)aminomethyl}aniline offers interesting possibilities for catalysis research. The compound can act as a ligand precursor for transition metal complexes, with recent studies exploring its use in asymmetric hydrogenation and C-C coupling reactions. These developments align with the chemical industry's push toward more sustainable and selective catalytic processes.

The global market for 2-{(propan-2-yl)aminomethyl}aniline derivatives has shown steady growth, driven by increasing demand from pharmaceutical manufacturers and material science applications. Market analysts note particular expansion in Asia-Pacific regions, where specialty chemical production continues to grow. Current pricing trends reflect the compound's status as a high-value intermediate, with purity grades above 98% commanding premium prices in the market.

Environmental and safety considerations for handling 2-{(propan-2-yl)aminomethyl}aniline follow standard protocols for aromatic amines. Proper personal protective equipment and ventilation systems are recommended during handling. Recent innovations in green chemistry have led to improved synthetic routes that reduce waste generation and energy consumption during production, addressing growing sustainability concerns in the chemical industry.

Future research directions for 2-{(propan-2-yl)aminomethyl}aniline include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's ability to form stable linkages with various functional groups makes it attractive for developing targeted therapeutics and diagnostic agents. These applications align with current trends in precision medicine and theranostic approaches that dominate pharmaceutical research.

Analytical characterization of 2-{(propan-2-yl)aminomethyl}aniline typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. Recent advancements in analytical techniques have improved the detection and quantification of this compound, particularly important for quality control in pharmaceutical applications. The development of rapid spectroscopic methods for process monitoring represents an active area of research.

In conclusion, 2-{(propan-2-yl)aminomethyl}aniline (CAS No. 128145-39-1) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery, material science, and catalysis. As research progresses, we can anticipate new uses emerging for this versatile compound, particularly in cutting-edge areas like nanotechnology and biomedical engineering.